Cas no 7467-39-2 (4-amino-n-(1-hydroxy-2-methylpropan-2-yl)benzenesulfonamide)

• Product Name: 4-amino-n-(1-hydroxy-2-methylpropan-2-yl)benzenesulfonamide
• CAS No: 7467-39-2
• MF: C₁₀H₁₆N₂O₃S
• MW: 244.310641288757
• CID: 979785
• PubChem ID: 344181
• Update Time: 2025-04-19

4-amino-n-(1-hydroxy-2-methylpropan-2-yl)benzenesulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-amino-n-(1-hydroxy-2-methylpropan-2-yl)benzenesulfonamide
• NSC-400953
• NSC400953
• DTXSID70322307
• 7467-39-2
• 4-Amino-N-(1-hydroxy-2-methylpropan-2-yl)benzene-1-sulfonamide
• DS-005271
• 4-amino-N-(1-hydroxy-2-methyl-propan-2-yl)benzenesulfonamide

• Inchi： 1S/C10H16N2O3S/c1-10(2,7-13)12-16(14,15)9-5-3-8(11)4-6-9/h3-6,12-13H,7,11H2,1-2H3
• InChI Key： BUJJHERZCLCAMD-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)N)(NC(C)(C)CO)(=O)=O

Computed Properties

• Exact Mass: 244.08828
• Monoisotopic Mass: 244.08816355g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 313
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 101Ų

Experimental Properties

• PSA: 92.42